Cas no 34500-49-7 (6-Chloro-4-methyl-2-morpholinoquinoline)
6-Chloro-4-methyl-2-morpholinoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 6-CHLORO-4-METHYL-2-MORPHOLINOQUINOLINE
- 6-chloro-4-methyl-2-(morpholin-4-yl)quinoline
- 4-(6-chloro-4-methylquinolin-2-yl)morpholine
- Oprea1_432809
- MLS001166300
- HMS2864I06
- SMR000549894
- 6-Chloro-4-methyl-2-morpholinoquinoline
-
- MDL: MFCD01316260
- Inchi: 1S/C14H15ClN2O/c1-10-8-14(17-4-6-18-7-5-17)16-13-3-2-11(15)9-12(10)13/h2-3,8-9H,4-7H2,1H3
- InChI Key: JWMMVNVCAFBIIY-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(C)=CC(=N2)N1CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 283
- XLogP3: 3.3
- Topological Polar Surface Area: 25.4
6-Chloro-4-methyl-2-morpholinoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB300093-100 mg |
6-Chloro-4-methyl-2-morpholinoquinoline; . |
34500-49-7 | 100 mg |
€221.50 | 2023-07-20 | ||
| Ambeed | A915274-1g |
6-Chloro-4-methyl-2-(morpholin-4-yl)quinoline |
34500-49-7 | 90% | 1g |
$350.0 | 2024-04-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00928855-1g |
6-Chloro-4-methyl-2-(morpholin-4-yl)quinoline |
34500-49-7 | 90% | 1g |
¥2401.0 | 2023-03-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667696-1mg |
4-(6-Chloro-4-methylquinolin-2-yl)morpholine |
34500-49-7 | 98% | 1mg |
¥364.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667696-2mg |
4-(6-Chloro-4-methylquinolin-2-yl)morpholine |
34500-49-7 | 98% | 2mg |
¥413.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667696-5mg |
4-(6-Chloro-4-methylquinolin-2-yl)morpholine |
34500-49-7 | 98% | 5mg |
¥448.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667696-10mg |
4-(6-Chloro-4-methylquinolin-2-yl)morpholine |
34500-49-7 | 98% | 10mg |
¥623.00 | 2024-05-17 | |
| abcr | AB300093-100mg |
6-Chloro-4-methyl-2-morpholinoquinoline; . |
34500-49-7 | 100mg |
€283.50 | 2025-02-19 |
6-Chloro-4-methyl-2-morpholinoquinoline Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 6-Chloro-4-methyl-2-morpholinoquinoline
Professional Introduction to 6-Chloro-4-methyl-2-morpholinoquinoline (CAS No. 34500-49-7)
6-Chloro-4-methyl-2-morpholinoquinoline, with the CAS number 34500-49-7, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and morpholino substituents on the quinoline backbone imparts distinct reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents.
The compound's structure consists of a quinoline ring system, which is a well-known pharmacophore in many bioactive molecules. Quinolines have a long history of use in medicine, particularly in antimicrobial and antimalarial drugs. The introduction of a chloro group at the 6-position and a methyl group at the 4-position enhances the molecule's electronic properties, influencing its interaction with biological targets. Additionally, the morpholino substituent at the 2-position introduces steric hindrance and modulates the compound's solubility and metabolic stability.
Recent research has highlighted the importance of quinoline derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications to the quinoline core can significantly alter its pharmacokinetic profile, leading to improved bioavailability and reduced toxicity. The 6-Chloro-4-methyl-2-morpholinoquinoline structure exemplifies this principle, as its design allows for fine-tuning of biological activity through strategic functionalization.
In the realm of medicinal chemistry, the synthesis of 6-Chloro-4-methyl-2-morpholinoquinoline has been optimized to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling, have been employed to construct the desired framework efficiently. These techniques not only enhance the scalability of production but also enable the facile introduction of additional functional groups for further derivatization.
The biological activity of 6-Chloro-4-methyl-2-morpholinoquinoline has been extensively evaluated in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes and receptors implicated in inflammatory diseases and cancer. The morpholino moiety, in particular, has been shown to enhance binding affinity by optimizing interactions with specific amino acid residues in target proteins.
One notable area of investigation has been its potential role in oncology research. Quinoline derivatives have been explored as inhibitors of kinases and other enzymes involved in tumor growth and progression. The structural features of 6-Chloro-4-methyl-2-morpholinoquinoline, including its ability to undergo hydrogen bonding and hydrophobic interactions, make it a suitable candidate for developing targeted therapies against resistant cancer strains.
The compound's pharmacological profile has also been studied in terms of its interaction with cellular pathways. Researchers have utilized computational modeling techniques to predict how 6-Chloro-4-methyl-2-morpholinoquinoline might bind to its intended targets, providing insights into its mechanism of action. These studies have revealed that subtle changes in the substituent patterns can lead to significant differences in potency and selectivity.
In addition to its therapeutic potential, 6-Chloro-4-methyl-2-morpholinoquinoline has shown promise as a tool compound for academic research. Its well-defined structure allows chemists to investigate fundamental principles of molecular recognition and drug-receptor interactions. By studying this compound, researchers can gain valuable insights into how structural modifications influence biological activity, which can be translated into more effective drug design strategies.
The synthesis and characterization of novel derivatives of 6-Chloro-4-methyl-2-morpholinoquinoline continue to be an active area of investigation. Recent advancements in synthetic chemistry have enabled the preparation of complex analogs with tailored properties for specific applications. These efforts are driven by the desire to develop next-generation therapeutics that are more effective, safer, and better tolerated by patients.
The impact of such research extends beyond academic circles, as it contributes to the broader goal of improving human health through innovative pharmaceutical solutions. The development of new drugs is a multi-disciplinary endeavor that relies on collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 6-Chloro-4-methyl-2-morpholinoquinoline exemplifies this interdisciplinary approach, showcasing how fundamental chemical research can lead to tangible medical breakthroughs.
In conclusion, 6-Chloro-4-methyl-2-morpholinoquinoline (CAS No. 34500-49-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of future therapies.
34500-49-7 (6-Chloro-4-methyl-2-morpholinoquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)